Cas no 10048-32-5 (2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)-)

• Product Name: 2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)-
• CAS No: 10048-32-5
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 150845
• PubChem ID: 441575
• Update Time: 2025-06-08

2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)-
• (S)-parasorbic acid
• PARASORBICACID
• (+)-Parasorbinsaeure
• (+)-Parasorbinsaeure [German]
• (S)-(+)-5,6-Dihydro-6-methyl-2H-pyran-2-one
• 2-Hexen-5,1-olide
• 2-Hexenoic acid, 5-hydroxy-, delta-lactone
• 2H-Pyran
• 2H-Pyran-2-one, 5,6-dihydro-6-methyl-
• 5-Hydroxy-2-hexenoic acid lactone
• BRN 0080685
• gamma-Hexenolactone
• Hexenollactone
• Kyselina paraskorbova
• Kyselina paraskorbova [Czech]
• Parascorbic acid
• Sorbic oil
• 5-17-09-00130 (Beilstein Handbook Reference)
• PARASORBIC ACID [MI]
• 2H-Pyran-2-one, 5,6-dihydro-6-methyl-, (6S)-
• DCN48OUK3T
• CHEMBL2252704
• 5-hydroxy-2-hexenoic acid delta lactone
• DTXSID10893607
• UNII-DCN48OUK3T
• EN300-7587224
• (2S)-2-methyl-2,3-dihydropyran-6-one
• 10048-32-5
• PARASORBIC ACID [IARC]
• C08502
• AKOS006278774
• Parasorbic acid
• SCHEMBL2686203
• (S)-(+)-PARASORBIC ACID
• 2H-Pyran-2-one, 5,6-dihydro-6-methyl-, (S)-
• (S)-6-METHYL-5,6-DIHYDRO-2-PYRONE
• (s)-2-hexen-5-olide
• DB14121
• NS00069814
• (+)-(6S)-PARASORBIC ACID
• (6S)-6-methyl-5,6-dihydro-2H-pyran-2-one
• 2H-PYRAN-2-ONE, 5,6-DIHYDRO-6-METHYL-, (S)-(+)-
• CHEBI:7926
• Q27107618

• Inchi： 1S/C6H8O2/c1-5-3-2-4-6(7)8-5/h2,4-5H,3H2,1H3/t5-/m0/s1
• InChI Key： DYNKRGCMLGUEMN-YFKPBYRVSA-N
• SMILES： O1C(C=CC[C@@H]1C)=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Oily liquid, sweet aromatic smell
• Density: d418 1.079
• Boiling Point: bp14 104-105°; bp22 119-123°
• Flash Point: 86°C
• Refractive Index: nD25 1.4682
• PSA: 26.3
• LogP: 0.87800
• Specific Rotation: D18 +49.3°; D19 +210° (c = 2 in alc)
• Solubility: Soluble in water, easily soluble in ethanol \ ether

2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)- Security Information

• Toxicity：LD50 in mice (mg/kg): 420 ±6.3 i.p.; 195 ±13.6 i.v. (Meyer, Kretzschmar)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)-

Comprehensive Overview of 2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)- (CAS No. 10048-32-5)

2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)-, with the CAS No. 10048-32-5, is a chiral lactone derivative that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and flavor industries. This compound, often referred to as (6S)-6-methyl-5,6-dihydro-2H-pyran-2-one, exhibits unique structural and functional properties, making it a valuable intermediate in synthetic chemistry. Its stereospecificity and reactivity have led to its application in the synthesis of bioactive molecules, fragrances, and agrochemicals.

The growing interest in chiral building blocks and natural product synthesis has positioned 2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)- as a compound of high relevance. Researchers and industries are increasingly exploring its potential in asymmetric catalysis and green chemistry, aligning with the global shift toward sustainable and eco-friendly processes. Its enantiomeric purity and ability to participate in stereoselective reactions make it a preferred choice for developing optically active compounds.

One of the most frequently asked questions about CAS No. 10048-32-5 is its role in flavor and fragrance applications. The compound's lactone structure imparts a sweet, fruity aroma, making it a sought-after ingredient in perfumery and food flavoring. Its natural occurrence in certain fruits and plants further enhances its appeal in the natural products market, where consumers increasingly demand clean-label and plant-derived ingredients.

In the pharmaceutical sector, (6S)-6-methyl-5,6-dihydro-2H-pyran-2-one serves as a key intermediate for the synthesis of bioactive molecules and drug candidates. Its versatility in forming heterocyclic frameworks has been exploited in the development of antimicrobial, antifungal, and anti-inflammatory agents. Recent studies highlight its potential in cancer research, where its derivatives are being evaluated for their cytotoxic properties.

From a synthetic chemistry perspective, the compound's reactivity with nucleophiles and electrophiles opens avenues for creating diverse molecular architectures. Its use in multicomponent reactions and ring-opening polymerizations has been documented, showcasing its utility in polymer science and material engineering. The compound's stability under various conditions also makes it a reliable candidate for industrial-scale production.

Environmental and regulatory considerations are paramount when working with 2H-Pyran-2-one,5,6-dihydro-6-methyl-, (6S)-. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity and prevent degradation. The compound's biodegradability and low toxicity profile align with the principles of green chemistry, making it a sustainable choice for research and industrial applications.

In conclusion, CAS No. 10048-32-5 represents a multifaceted compound with broad applicability across multiple industries. Its chiral nature, coupled with its functional versatility, ensures its continued relevance in organic synthesis, flavor chemistry, and pharmaceutical development. As research progresses, new applications for this intriguing molecule are likely to emerge, further solidifying its importance in modern science.